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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

Application Notes and Protocols for
Mesosulfuron-methyl in Wheat
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide on the optimal post-emergence application

timing of Mesosulfuron-methyl in wheat for effective weed control while ensuring crop safety.

The information is compiled from recent scientific studies and is intended for research and

developmental purposes.

Introduction
Mesosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea

chemical family. It is widely utilized for the control of grass weeds and some broad-leaved

weeds in cereal crops, particularly wheat.[1] Its mode of action is the inhibition of the

acetolactate synthase (ALS) enzyme, which is crucial for the synthesis of branched-chain

amino acids in susceptible plants, leading to the cessation of cell division and growth.[1] For

enhanced crop safety, Mesosulfuron-methyl is commonly formulated with a safener,

mefenpyr-diethyl, which selectively promotes the herbicide's detoxification in wheat.

The timing of post-emergence application is a critical factor that significantly influences the

efficacy of Mesosulfuron-methyl in controlling target weeds and minimizing potential
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phytotoxicity to the wheat crop. Application at the optimal growth stage of both the weed and

the crop is paramount for achieving desired results.

Data Presentation: Efficacy and Crop Safety at
Different Application Timings
The following tables summarize quantitative data from field studies, illustrating the impact of

Mesosulfuron-methyl application timing on weed control, wheat phytotoxicity, and grain yield.

Table 1: Effect of Application Timing on Control of Phalaris minor and Wheat Grain Yield

(Data synthesized from a study by Rasool et al., 2018, using a pre-mix of mesosulfuron-
methyl and iodosulfuron-methyl-sodium)

Wheat Growth
Stage (Zadoks
Scale)

Weed Growth
Stage (P. minor)

P. minor Control
(%)

Wheat Grain Yield
(t/ha)

Z12 1-leaf < 60% 3.62 - 3.95

Z13 2-3 leaf < 60% 3.62 - 3.95

Z21 3-4 leaf > 80% ~ 4.5

Z23 7-8 leaf Variable
Variable, potential for

lower yield

Note: The study highlighted that applications at Z12 and Z13 stages resulted in poor weed

control and lower yields for the mesosulfuron-plus-iodosulfuron premix.[2] Optimal control of P.

minor with this herbicide combination was achieved at the Z21 stage.[2]

Table 2: Efficacy of Mesosulfuron-methyl + Iodosulfuron-methyl on Lolium rigidum and Wheat

Yield Based on Application Timing

(Data synthesized from a study by Barros et al., 2009)
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Application Timing (Weed
Growth Stage)

Lolium rigidum Control
Efficacy

Wheat Grain Yield

Early Post-emergence

(Beginning of tillering for L.

rigidum)

High Higher

Late Post-emergence

(Complete tillering for L.

rigidum)

Lower Significantly Lower

Note: This study demonstrated that earlier application, when weeds are less developed,

provides more effective control and results in higher grain yields due to a shorter period of

crop-weed competition.[3][4]

Table 3: General Recommendations for Application Timing of Mesosulfuron-methyl

(Compiled from product labels and extension guides)

Crop Stage Weed Stage
General
Recommendation

Potential for
Phytotoxicity

Wheat: 3-leaf stage

(Z13) or more

advanced

Grass Weeds (e.g.,

Wild Oats, Brome

grass): 1 to 4-leaf,

pre- to early-tillering

(Z11-Z14, 22)

Optimal window for

application.

Minimal when applied

to a healthy,

unstressed crop.[5]

Wheat: Before 3-leaf

stage (Z13)
Any

Not recommended;

increased risk of crop

injury.

High

Wheat: After jointing

(Feekes 6)

Weeds beyond early

tillering

Reduced weed control

efficacy.

Lower, but weed

competition may have

already impacted yield

potential.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/280385640_Effect_of_reduced_doses_of_mesosulfuron_iodosulfuron_to_control_weeds_in_no-till_wheat_under_Mediterranean_conditions
https://sjar.revistas.csic.es/index.php/sjar/article/view/1104
https://www.benchchem.com/product/b1676312?utm_src=pdf-body
https://4farmers.com.au/wp-content/uploads/2021/06/65418-Mesosulfuron-30-OD-Leaflet-297x420-VISUAL.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Some crop yellowing and growth retardation may be observed within five weeks of

application, even within the recommended window.[5] Certain wheat varieties may exhibit

reduced tolerance.[5]

Experimental Protocols
The following protocols are generalized methodologies based on common practices in field

research for evaluating the application timing of Mesosulfuron-methyl in wheat.

Field Trial Establishment and Management
Experimental Design: Randomized complete block design (RCBD) with three or four

replications is commonly used.

Plot Size: Individual plots are typically established with dimensions such as 4.6 m x 5.5 m.[6]

Crop Sowing: Wheat (e.g., variety 'HUW 468') is sown using a seed drill at a specified seed

rate (e.g., 100 kg/ha ) and row spacing (e.g., 22 cm).[6]

Fertilization: Apply fertilizers based on soil test recommendations. A common practice is to

apply a basal dose of N, P, and K at sowing, followed by top-dressing of nitrogen at critical

growth stages (e.g., first irrigation and flowering).[6]

Irrigation: Provide irrigation at critical growth stages of the wheat crop to avoid drought

stress.[6]

Herbicide Application
Treatments: Treatments will consist of Mesosulfuron-methyl (often in a formulation with a

safener) applied at different wheat and weed growth stages (e.g., Z12, Z13, Z21, Z23).

Include a weedy check (no herbicide) and a weed-free check (manual weeding) for

comparison.

Application Equipment: Use a calibrated backpack sprayer or plot sprayer equipped with flat-

fan nozzles.

Spray Volume: A spray volume of approximately 400 liters per hectare is standard to ensure

uniform coverage.[6]
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Adjuvant Addition: Add a recommended surfactant or wetting agent to the spray solution as

per the product label to enhance herbicide uptake.[6]

Application Timing: Apply the designated treatments when the majority of the wheat plants

and target weeds in a plot have reached the specified growth stage.

Data Collection and Analysis
Weed Control Efficacy:

Place quadrats (e.g., 0.25 m²) at random locations within each plot at a set time after

application (e.g., 45 days after sowing).[6]

Count the number of individual weed species and harvest the above-ground biomass.

Dry the weed biomass in an oven at a specified temperature (e.g., 70°C) until a constant

weight is achieved.

Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT) /

WDC] * 100 where WDC is the weed dry matter in the control plot and WDT is the weed

dry matter in the treated plot.

Wheat Phytotoxicity:

Visually assess crop injury at regular intervals after application (e.g., 7, 14, and 28 days

after treatment) using a 0-100% scale, where 0 = no injury and 100 = complete crop

death.

Physiological indicators of phytotoxicity, such as changes in malondialdehyde (MDA)

content, proline levels, and chlorophyll fluorescence (Fv/Fm), can be measured 5-10 days

after application for early diagnosis of herbicide stress.[7]

Wheat Yield and Yield Components:

At crop maturity, harvest the grain from a pre-defined net plot area.

Measure the grain yield and adjust for moisture content.
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Record yield components such as the number of spikes per unit area, grains per spike,

and 1000-grain weight.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for the experimental design (RCBD). Use a mean separation test (e.g., Duncan's

Multiple Range Test or LSD at p≤0.05) to determine significant differences among treatment

means.
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Caption: Mode of action in weeds vs. safened wheat.
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Caption: Workflow for determining optimal application timing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1676312?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676312?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering
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